Cas no 77-98-5 (Tetraethylammonium hydroxide)

• Product Name: Tetraethylammonium hydroxide
• CAS No: 77-98-5
• MF: C₈H₂₁NO
• MW: 147.258442640305
• MDL: MFCD00009024
• CID: 34100
• PubChem ID: 6509
• Update Time: 2025-04-18

Tetraethylammonium hydroxide Chemical and Physical Properties

Names and Identifiers

• Tetraethylammonium hydroxide
• IPC-TEA-OH
• TEA HYDROXIDE
• TENOH
• tetraethyl-ammoniuhydroxide
• Tetraethylammonium h
• Tetraethylammoniumhydroxides
• Tetraethylazanium hydroxide
• TEAOH solution
• Ammonium,tetraethyl-, hydroxide (8CI)
• Ethanaminium, N,N,N-triethyl-, hydroxide (9CI)
• Tetraethylammonium hydroxide (6CI)
• Ethanaminium,N,N,N-triethyl-, hydroxide (1:1)
• IPC-TEA-OH (10% in Water)
• Ethanaminium, N,N,N-triethyl-, hydroxide (1:1)
• s12353
• LS-65164
• FT-0654332
• Ammonium, tetraethyl-, hydroxide
• DTXSID30883222
• C8-H20-N.H-O
• Q27288030
• EN300-34268
• Tetraethylammonium hydroxide, 25% w/w in methanol
• N,N,N-Triethylethanaminium hydroxide (1:1)
• EC 201-073-3
• ETHANAMINIUM, N,N,N-TRIETHYL-, HYDROXIDE
• Tetraethyl ammonium hydroxide
• 77-98-5
• MFCD00009024
• AI3-24479
• T2589
• Triethyl-, hydroxide, Ethanaminium, n,n,n-; (Tetraethyl ammonium hydroxide)
• RA8VU41B1F
• C8H20N.HO
• Tetraethylammonium hydroxide (10% in Water)
• Tetraethylammonium hydroxyde
• TETRAETHYLAMMONIUM HYDROXIDE [MI]
• SCHEMBL25372
• ?Tetraethylammonium hydroxide
• AKOS000121513
• LRGJRHZIDJQFCL-UHFFFAOYSA-M
• T0096
• tetraethylazanium;hydroxide
• EINECS 201-073-3
• UNII-RA8VU41B1F
• I0363
• Tetraethylammonium hydroxide solution
• NS00078862
• Tetraethylammonium Hydroxide (In 10% Solution)
• 35?wt. % in H2O
• Hydroxide, Tetraethylammonium
• Ethanaminium, N,N,Ntriethyl, hydroxide
• DTXCID901022771
• DB-050377
• Ammonium, tetraethyl, hydroxide
• N,N,NTriethylethanaminium hydroxide (1:1)
• 201-073-3
• n,n,n-triethylethanaminium hydroxide

• MDL： MFCD00009024
• Inchi： 1S/C8H20N.H2O/c1-5-9(6-2,7-3)8-4;/h5-8H2,1-4H3;1H2/q+1;/p-1
• InChI Key： LRGJRHZIDJQFCL-UHFFFAOYSA-M
• SMILES： [OH-].[N+](CC)(CC)(CC)CC
• BRN： 3912961

Computed Properties

• Exact Mass: 147.16200
• Monoisotopic Mass: 147.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 47.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: The commodity is 20% aqueous solution, which is colorless or light yellow liquid.
• Density: 1.01 g/mL at 25 °C
• Melting Point: -98C
• Boiling Point: 110 ºC
• Flash Point: Fahrenheit: 57.2 ° f
  Celsius: 14 ° c
  
• Refractive Index: n20/D 1.422
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable, but absorbs carbon dioxide from the air
• PSA: 23.06000
• LogP: 1.70600
• Merck: 9201
• Color/Form: ~1.0 M (CH3CH2)4NOH in H2O
• Sensitiveness: Air Sensitive
• Solubility: Soluble in water.

Tetraethylammonium hydroxide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3286 3/PG 2
• WGK Germany：3
• Hazard Category Code： 35
• Safety Instruction： S7-S16-S26-S36/37/39-S45-S61
• FLUKA BRAND F CODES：9-34
• RTECS：KH3150000
• Hazardous Material Identification：
• PackingGroup：II
• HazardClass：8
• TSCA：Yes
• Safety Term：8
• Packing Group：II
• Risk Phrases：R11; R23/24/25; R34; R39/23/24/25; R51
• Packing Group：II
• Hazard Level：8
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds